Cas no 883028-82-8 (3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide)

• Product Name: 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide
• CAS No: 883028-82-8
• MF: C₁₀H₇F₃N₄O₃
• MW: 288.182791948318
• CID: 2359988
• PubChem ID: 2744635
• Update Time: 2025-10-31

3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-(trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide
• 3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carbohydrazide
• YRNKLMFDYOTVIN-UHFFFAOYSA-N
• 3-[4-(Trifluoromethoxy)phenyl]-1,2,4-oxadiazole-5-carboxylic acid hydrazide (ACI)
• WS-00929
• NS00016880
• SCHEMBL15498668
• A1-09609
• MFCD02679588
• SR-01000639064-1
• D85513
• CS-0365628
• 883028-82-8
• CCG-49618
• DB-182709
• 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide

• Inchi： 1S/C10H7F3N4O3/c11-10(12,13)19-6-3-1-5(2-4-6)7-15-9(20-17-7)8(18)16-14/h1-4H,14H2,(H,16,18)
• InChI Key： YRNKLMFDYOTVIN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C2=NOC(C(NN)=O)=N2)=CC=1)(F)F

Computed Properties

• Exact Mass: 288.04702458g/mol
• Monoisotopic Mass: 288.04702458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide

3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide (CAS No. 883028-82-8): A Comprehensive Overview

3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide (CAS No. 883028-82-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide.

Chemical Structure and Properties

The chemical structure of 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide is characterized by a 1,2,4-oxadiazole ring linked to a phenyl group substituted with a trifluoromethoxy moiety. The presence of the trifluoromethoxy group imparts significant electronic and steric effects to the molecule, which can influence its reactivity and biological activity. The oxadiazole ring is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. This ring system is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets.

The molecular formula of 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide is C₁₁H₉F₃N₄O₃, with a molecular weight of approximately 276.21 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its solubility in water is limited but can be improved by adjusting the pH or using co-solvents.

Synthesis Methods

The synthesis of 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of an acid hydrazide with an appropriate nitrile or isocyanate in the presence of an acid catalyst. For example, the reaction of 4-trifluoromethoxybenzoic acid hydrazide with cyanogen bromide in an acidic medium can yield the desired product.

An alternative approach involves the condensation of a carboxylic acid hydrazide with a nitrile or isocyanate under mild conditions. This method often provides higher yields and better purity compared to other synthetic routes. For instance, the reaction of 4-trifluoromethoxybenzoic acid hydrazide with acetonitrile in the presence of a base such as potassium carbonate can produce 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide.

Biological Activities

The biological activities of 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide have been extensively studied in various in vitro and in vivo models. One of the most notable properties of this compound is its potent anti-inflammatory activity. Research has shown that it can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide has also demonstrated significant antimicrobial activity against a range of bacterial strains. Studies have reported that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). The mechanism underlying its antimicrobial activity is thought to involve disruption of bacterial cell wall synthesis and membrane integrity.

Cancer research has also explored the potential anticancer properties of 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines through modulation of key signaling pathways such as p53 and Bcl-2. Furthermore, it has been found to inhibit angiogenesis by suppressing vascular endothelial growth factor (VEGF) expression and activity.

Clinical Applications and Future Directions

The promising biological activities of 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide have led to increased interest in its potential clinical applications. Several preclinical studies have evaluated its efficacy in animal models of inflammatory diseases such as arthritis and colitis. These studies have shown that it can significantly reduce inflammation and improve disease symptoms without causing major side effects.

In the field of infectious diseases, ongoing research is focused on developing novel formulations of 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide for topical or systemic administration to combat antibiotic-resistant infections. Clinical trials are currently underway to assess its safety and efficacy in human patients.

In cancer therapy, preclinical data suggest that 3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide may have synergistic effects when combined with existing chemotherapy agents or targeted therapies. Future studies will aim to optimize dosing regimens and explore combination strategies to maximize therapeutic outcomes while minimizing toxicity.

Conclusion

3-(4-(Trifluoromethoxy)phenyl)-1,2,4-oxadiazole-5-carbohydrazide (CAS No. 883028-82-8) is a promising compound with a wide range of biological activities that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers stability and enhanced interactions with biological targets, while its anti-inflammatory, antimicrobial, and anticancer properties offer potential therapeutic benefits for various diseases. Ongoing research efforts are focused on optimizing its synthesis methods, exploring new applications, and advancing it through clinical trials to bring this promising compound closer to clinical use.